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Compound of Interest

Compound Name: Bisphenol P-13C4

Cat. No.: B15559645 Get Quote

Technical Guide: Bisphenol P-13C4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on Bisphenol P-13C4, a stable isotope-

labeled form of Bisphenol P. The inclusion of four carbon-13 atoms in its structure makes it a

valuable internal standard for quantitative analysis in various research applications, particularly

in toxicology and environmental monitoring studies.

Chemical Information
Parameter Value Reference

Compound Name Bisphenol P-13C4 LGC Standards

Unlabeled CAS Number 2167-51-3 [1]

Molecular Formula C₂₀¹³C₄H₂₆O₂ [1]

Molecular Weight 350.43 [1]

Note: A specific CAS number for the 13C4 isotopically labeled version of Bisphenol P is not

consistently provided by suppliers. Researchers should reference the unlabeled CAS number

(2167-51-3) and specify the isotopic labeling when inquiring with suppliers.
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A number of chemical suppliers offer Bisphenol P-13C4. The following table summarizes

available information from prominent suppliers. It is recommended to contact the suppliers

directly for the most current product specifications, availability, and pricing.

Supplier Product Name Additional Information

LGC Standards Bisphenol P-13C4

Offers the product for

pharmaceutical analytical

testing.[1][2]

Toronto Research Chemicals

(TRC)
Bisphenol P-13C4

Available through distributors

such as Fisher Scientific.[3]

TRC specializes in complex

organic small molecules for

biomedical research.[4]

Elex Biotech LLC Bisphenol P-13C4

Provides the compound, noting

it as an isotopically labeled

bisphenol monomer for

research in polymers, resins,

and specialty materials.[5]

Experimental Workflow: Utilizing Bisphenol P-13C4
as an Internal Standard
The primary application of Bisphenol P-13C4 is as an internal standard in analytical methods,

such as liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of

unlabeled Bisphenol P in various matrices.

Sample Preparation Analytical Measurement Data Processing

Biological or
Environmental Sample

Spike with known
amount of

Bisphenol P-13C4

1. Extraction and
Clean-up

2.
LC-MS/MS Analysis3. Calculate Ratio of

Analyte to Internal Standard
4. Quantification of

Bisphenol P
5.
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Workflow for using Bisphenol P-13C4 as an internal standard.

Detailed Experimental Protocol:

Sample Collection and Storage: Collect samples (e.g., water, serum, tissue) according to

standard protocols to avoid contamination. Store samples at appropriate temperatures (e.g.,

-20°C or -80°C) until analysis.

Preparation of Standards:

Prepare a stock solution of Bisphenol P-13C4 in a suitable solvent (e.g., methanol,

acetonitrile).

Prepare a series of calibration standards containing known concentrations of unlabeled

Bisphenol P.

Spike a fixed amount of the Bisphenol P-13C4 internal standard stock solution into each

calibration standard and the unknown samples.

Sample Extraction:

The extraction method will vary depending on the sample matrix. Common techniques

include:

Liquid-Liquid Extraction (LLE): Partitioning the analyte and internal standard from an

aqueous sample into an immiscible organic solvent.

Solid-Phase Extraction (SPE): Passing the sample through a sorbent bed that retains

the analytes, which are then eluted with a solvent.

The goal is to efficiently extract both the native Bisphenol P and the labeled internal

standard while removing interfering matrix components.

Instrumental Analysis (LC-MS/MS):
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Analyze the extracted samples using a liquid chromatograph coupled to a tandem mass

spectrometer.

Develop a chromatographic method to separate Bisphenol P from other sample

components.

Optimize the mass spectrometer parameters for the detection of both unlabeled Bisphenol

P and Bisphenol P-13C4. This typically involves selecting specific precursor and product

ion transitions in multiple reaction monitoring (MRM) mode.

Quantification:

Generate a calibration curve by plotting the ratio of the peak area of the unlabeled

Bisphenol P to the peak area of the Bisphenol P-13C4 internal standard against the

concentration of the calibration standards.

Determine the concentration of Bisphenol P in the unknown samples by calculating their

peak area ratios and interpolating from the calibration curve. The use of the internal

standard corrects for variations in extraction efficiency and instrument response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15559645#bisphenol-p-13c4-cas-number-and-
supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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